Cas no 19844-27-0 (1-(3,4-Dichlorophenyl)-1H-pyrrole-2,5-dione)

• Product Name: 1-(3,4-Dichlorophenyl)-1H-pyrrole-2,5-dione
• CAS No: 19844-27-0
• MF: C₁₀H₅Cl₂NO₂
• MW: 242.058200597763
• MDL: MFCD00540221
• CID: 211522
• PubChem ID: 708301
• Update Time: 2025-10-05

1-(3,4-Dichlorophenyl)-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione,1-(3,4-dichlorophenyl)-
• 1-(3,4-Dichlorophenyl)-1H-pyrrole-2,5-dione
• 1-(3,4-DICHLOROPHENYL)MALEIMIDE
• 1-(3,4-Dichlorphenyl)-1H-pyrrole-2,5-dione
• AURORA 12633
• AKOS B006715
• AKOS MSC-0036
• ASISCHEM C66326
• TIMTEC-BB SBB000817
• ART-CHEM-BB B006715
• N-(3,4-Dichlorophenyl)maleimide
• 1-(3,4-DICHLORO-PHENYL)-PYRROLE-2,5-DIONE
• SCHEMBL2345040
• PJBXBDSTURWRBO-UHFFFAOYSA-N
• 1-(3,4-DICHLORO-PHENYL)PYRROLE-2,5-DIONE
• CHEMBL4554151
• 1H-Pyrrole-2,5-dione, 1-(3,4-dichlorophenyl)-
• Z56891312
• 3,4-dichloro-N-phenyl maleimide
• 1-(3,4-dichlorophenyl)pyrrole-2,5-dione
• 1-(3,4-dichlorophenyl)azoline-2,5-dione
• 19844-27-0
• Cyto8G6
• 1-(3,4-dichlorophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
• EN300-03886
• LS-05729
• AKOS000116618
• DTXSID00351741
• MFCD00540221
• FT-0605581

• MDL： MFCD00540221
• Inchi： 1S/C10H5Cl2NO2/c11-7-2-1-6(5-8(7)12)13-9(14)3-4-10(13)15/h1-5H
• InChI Key： PJBXBDSTURWRBO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1C(C=CC1=O)=O)Cl

Computed Properties

• Exact Mass: 240.96985
• Monoisotopic Mass: 240.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 396.2±32.0 °C at 760 mmHg
• Flash Point: 193.4±25.1 °C
• Refractive Index: 1.648
• PSA: 37.38
• LogP: 2.48780
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(3,4-Dichlorophenyl)-1H-pyrrole-2,5-dione Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Phenylpyrrolines

Additional information on 1-(3,4-Dichlorophenyl)-1H-pyrrole-2,5-dione

Research Brief on 1-(3,4-Dichlorophenyl)-1H-pyrrole-2,5-dione (CAS: 19844-27-0): Recent Advances and Applications

1-(3,4-Dichlorophenyl)-1H-pyrrole-2,5-dione (CAS: 19844-27-0) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct biological activities, particularly in the context of inflammation and cancer research. This research brief aims to summarize the latest findings related to this compound, highlighting its mechanisms of action, synthetic pathways, and potential clinical applications.

Recent investigations into the biological activity of 1-(3,4-Dichlorophenyl)-1H-pyrrole-2,5-dione have revealed its potential as an inhibitor of specific enzymatic pathways involved in inflammatory responses. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively targets the NLRP3 inflammasome, a critical component in the pathogenesis of chronic inflammatory diseases. The study utilized in vitro and in vivo models to show that the compound reduces the production of pro-inflammatory cytokines, suggesting its utility in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-(3,4-Dichlorophenyl)-1H-pyrrole-2,5-dione has shown promise in oncology research. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits selective cytotoxicity against certain cancer cell lines, including glioblastoma and pancreatic cancer. The researchers attributed this activity to the compound's ability to induce apoptosis via the mitochondrial pathway, as evidenced by flow cytometry and Western blot analyses. These findings underscore the potential of this molecule as a scaffold for developing novel anticancer agents.

The synthetic accessibility of 1-(3,4-Dichlorophenyl)-1H-pyrrole-2,5-dione has also been a focus of recent research. A 2023 study in Organic Process Research & Development detailed an optimized, scalable synthesis route that improves yield and reduces environmental impact. The new method employs green chemistry principles, such as solvent-free reactions and catalytic processes, making it more sustainable for industrial-scale production. This advancement is particularly relevant for pharmaceutical companies looking to incorporate the compound into drug development pipelines.

Despite these promising developments, challenges remain in the clinical translation of 1-(3,4-Dichlorophenyl)-1H-pyrrole-2,5-dione. Pharmacokinetic studies indicate that the compound has limited bioavailability, which may restrict its therapeutic efficacy. However, recent efforts to develop prodrug derivatives or nanoparticle-based delivery systems have shown potential in overcoming this limitation. A 2023 preprint on ChemRxiv described a series of ester prodrugs that significantly enhance the compound's absorption and distribution profiles in rodent models.

In conclusion, 1-(3,4-Dichlorophenyl)-1H-pyrrole-2,5-dione (CAS: 19844-27-0) represents a versatile and promising molecule in chemical biology and drug discovery. Its dual anti-inflammatory and anticancer activities, coupled with advances in synthetic methodologies, position it as a valuable candidate for further research. Future studies should focus on optimizing its pharmacokinetic properties and exploring its therapeutic potential in combination therapies. The continued investigation of this compound may yield novel treatments for some of the most challenging diseases in modern medicine.